Cas no 5859-00-7 (2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-(2-phenyldiazenyl)-, sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-(2-phenyldiazenyl)-, sodium salt (1:2)
• CAS No: 5859-00-7
• MF: C₁₆H₁₀N₂Na₂O₇S₂
• MW: 452.369343280792
• CID: 367983
• PubChem ID: 22142
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-(2-phenyldiazenyl)-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-(2-phenyldiazenyl)-, sodium salt (1:2)
• disodium 3-hydroxy-4-(phenylazo)naphthalene-2,7-disulphonate
• Naphthalene Lake Orange R
• 1-(Phenylazo)-2-hydroxy-3,6-naphthalenedisulfonic acid disodium salt
• 3-Hydroxy-4-(phenylazo)-2,7-naphthalenedisulfonic acid disod
• Acid orange 14 (C.I. 16100)
• C.I.16100
• C.I.Acid Orange 14
• disodium 3-hydroxy-4-(phenylazo)naphthalene-2,7-disulfonate
• disodium 4-(phenyldiazenyl)-3-hydroxynaphthalene-2,7-disulfonate
• Sodium 1-Phenylazo-2-hydroxy-3,6-naphthalenedisulfonic acid
• C.I. 16100
• Acid Ponceau 2G
• Tertracid Orange P2G
• Cetil Orange RR
• Acid Orange R
• C.I. Acid Orange 14
• Colacid Orange R
• disodium;3-hydroxy-4-phenyldiazenylnaphthalene-2,7-disulfonate
• AKOS000283040
• DTXSID5064041
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-(phenylazo)-, disodium salt
• 5859-00-7
• Croceine Orange 2R
• 2,5-Naphthalenedisulfonic acid, 3-hydroxy-4-(phenylazo)-, disodium salt
• C.I. ACID ORANGE 14, DISODIUM SALT
• Kayaku Acid Orange G
• NSC 45548
• NS00046012
• Brilliant Orange 2R
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-(2-phenyldiazenyl)-, sodium salt (1:2)
• Kiton Ponceau 2G
• EINECS 227-502-4

• Inchi： 1S/C16H12N2O7S2.2Na/c19-16-14(27(23,24)25)9-10-8-12(26(20,21)22)6-7-13(10)15(16)18-17-11-4-2-1-3-5-11;;/h1-9,19H,(H,20,21,22)(H,23,24,25);;/q;2*+1/p-2/b18-17+;;
• InChI Key： DFSHKBOXDAOYFD-QIKYXUGXSA-L
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C=CC=CC=1)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 451.9726
• Monoisotopic Mass: 451.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 833
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.715
• PSA: 159.35
• LogP: 5.61580